1-(4-Bromophenyl)-1-methylhydrazine hydrochloride

• IUPAC Name: 1-(4-bromophenyl)-1-methylhydrazine;hydrochloride
• InChI: InChI=1S/C7H9BrN2.ClH/c1-10(9)7-4-2-6(8)3-5-7;/h2-5H,9H2,1H3;1H
• InChI Key: IHXHLDHVRYJFMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)Br)N.Cl
• Molecular Formula: C7H10BrClN2
• Molecular Weight: 237.52 g/mol

Description

“1-(4-Bromophenyl)piperazine (hydrochloride)” is an analytical reference standard categorized as a piperazine. It’s used in research and forensic applications. “4-Bromophenylhydrazine hydrochloride” is used as a reagent in the preparation of acylsulfonamides, acylsulfamides and 9-bromo-2-ethenyl-7,12-dihydroindolo.

Synthesis Analysis

The preparation method of “4-bromophenylhydrazine hydrochloride” involves adding 37% concentrated hydrochloric acid, water, and zinc powder in a reaction solution.

Molecular Structure Analysis

The molecular formula of “1-(4-Bromophenyl)piperazine (hydrochloride)” is C10H13BrN2 • HCl. The molecular weight is 277.6. The InChI code is InChI=1S/C10H13BrN2.ClH/c11-9-1-3-10(4-2-9)13-7-5-12-6-8-13;/h1-4,12H,5-8H2;1H.

Physical And Chemical Properties Analysis

“1-(4-Bromophenyl)piperazine (hydrochloride)” is a crystalline solid. It has a solubility of 10 mg/ml in DMSO and PBS (pH 7.2). The storage temperature is -20°C.

Scientific Research Applications

1-(1-(4-Bromophenyl)-1-methylhydrazine hydrochloridel)-1-methylhydrazine hydrochloride is widely used in scientific research and laboratory experiments. It is used as a reagent for the preparation of other compounds, such as 1-methyl-4-bromophenylhydrazine, which is used in the synthesis of drugs and pharmaceuticals. It is also used in the synthesis of other organic compounds, such as 1-methyl-4-bromophenylhydrazine hydrochloride, which is used in the synthesis of drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(1-(4-Bromophenyl)-1-methylhydrazine hydrochloridel)-1-methylhydrazine hydrochloride is not yet fully understood. However, it is known that the compound is an aromatic compound and is capable of forming hydrogen bonds with other molecules. This may be responsible for its ability to act as a reagent in the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1-(4-Bromophenyl)-1-methylhydrazine hydrochloridel)-1-methylhydrazine hydrochloride are not yet known. However, it is known that the compound is an aromatic compound and is capable of forming hydrogen bonds with other molecules. This may be responsible for its ability to act as a reagent in the synthesis of other compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1-(4-Bromophenyl)-1-methylhydrazine hydrochloridel)-1-methylhydrazine hydrochloride in laboratory experiments include its low cost, ease of use and availability. It is also relatively safe to use in laboratory experiments, as it is not toxic or hazardous. The main limitation of using this compound in laboratory experiments is that it is not very stable and can decompose when exposed to light or heat.

Future Directions

There are several potential future directions for the use of 1-(1-(4-Bromophenyl)-1-methylhydrazine hydrochloridel)-1-methylhydrazine hydrochloride. These include the development of new methods for the synthesis of the compound, the development of new applications for the compound in scientific research and laboratory experiments, and the development of new methods for the analysis of the compound. Additionally, further research on the biochemical and physiological effects of the compound may lead to new applications for the compound in the pharmaceutical and medical fields.

Synthesis Methods

The synthesis of 1-(1-(4-Bromophenyl)-1-methylhydrazine hydrochloridel)-1-methylhydrazine hydrochloride involves the reaction of 4-bromophenylmethyl bromide with hydrazine hydrochloride in the presence of an acid catalyst such as hydrochloric acid. The reaction is carried out at room temperature and the resulting product is a white crystalline solid.

Safety and Hazards

“1-(4-Bromophenyl)piperazine (hydrochloride)” is not intended for human or veterinary use. For “4-Bromophenylhydrazine hydrochloride”, it’s advised to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion.